Cas no 1334305-01-9 (1,3-dimethyl-1H-indole-4-carboxylic acid)

1,3-dimethyl-1H-indole-4-carboxylic acid structure
1334305-01-9 structure
Product Name:1,3-dimethyl-1H-indole-4-carboxylic acid
CAS No:1334305-01-9
MF:C11H11NO2
MW:189.210542917252
CID:2111536
Update Time:2023-11-19

1,3-dimethyl-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,3-dimethyl-1H-Indole-4-carboxylic acid
    • 1H-Indole-4-carboxylicacid,1,3-dimethyl-
    • 1H-Indole-4-carboxylic acid, 1,3-dimethyl-
    • CID 83817861
    • 1,3-dimethyl-1H-indole-4-carboxylic acid
    • Inchi: 1S/C11H11NO2/c1-7-6-12(2)9-5-3-4-8(10(7)9)11(13)14/h3-6H,1-2H3,(H,13,14)
    • InChI Key: UVGMKKGGRHEOLQ-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC2=C1C(C)=CN2C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Topological Polar Surface Area: 42.2

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Predicted)
  • Boiling Point: 398.6±22.0 °C(Predicted)
  • pka: 4.05±0.10(Predicted)
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